![molecular formula C21H26N2O B4963917 1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide](/img/structure/B4963917.png)
1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide, also known as BDPC, is a synthetic research chemical that belongs to the piperidine family. BDPC has been the subject of scientific research due to its potential to act as an analgesic, antidepressant, and anxiolytic agent.
Mechanism of Action
1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating pain relief. This compound also increases the levels of neurotransmitters such as serotonin and norepinephrine, which are associated with mood regulation. The exact mechanism of action of this compound is not fully understood and requires further research.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic, antidepressant, and anxiolytic effects in animal studies. This compound has also been shown to increase locomotor activity and induce hyperthermia in animals. The long-term effects of this compound on humans are not known and require further research.
Advantages and Limitations for Lab Experiments
One advantage of using 1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide in lab experiments is its strong affinity for the mu-opioid receptor, which makes it a potential candidate for the development of new analgesic drugs. However, the exact mechanism of action of this compound is not fully understood, and its long-term effects on humans are not known. Additionally, the use of this compound in lab experiments requires strict safety protocols due to its potential for abuse.
Future Directions
Future research on 1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide should focus on its potential as an analgesic, antidepressant, and anxiolytic agent. Further studies are needed to determine the exact mechanism of action of this compound and its long-term effects on humans. Additionally, research should be conducted to develop safer and more effective analgesic drugs based on the structure of this compound.
Synthesis Methods
The synthesis of 1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide involves the reaction of piperidine, benzyl chloride, and 3,5-dimethylphenylacetic acid in the presence of a base catalyst. The resulting product is purified through recrystallization and characterized using spectroscopic techniques.
Scientific Research Applications
1-benzyl-N-(3,5-dimethylphenyl)-4-piperidinecarboxamide has been studied for its potential as an analgesic agent. Research has shown that this compound has a strong affinity for the mu-opioid receptor, which is responsible for mediating pain relief. This compound has also been studied for its potential as an antidepressant and anxiolytic agent. Studies have shown that this compound can increase the levels of neurotransmitters such as serotonin and norepinephrine, which are associated with mood regulation.
properties
IUPAC Name |
1-benzyl-N-(3,5-dimethylphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O/c1-16-12-17(2)14-20(13-16)22-21(24)19-8-10-23(11-9-19)15-18-6-4-3-5-7-18/h3-7,12-14,19H,8-11,15H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDPIMTGJCZOKSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)C2CCN(CC2)CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.